Cas no 2229399-06-6 (1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine)
1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorothiophen-2-yl)cyclopropan-1-amine
- EN300-1993463
- 2229399-06-6
- 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine
-
- Inchi: 1S/C7H8ClNS/c8-5-3-6(10-4-5)7(9)1-2-7/h3-4H,1-2,9H2
- InChI Key: IEFDBAGFISEBDV-UHFFFAOYSA-N
- SMILES: ClC1=CSC(=C1)C1(CC1)N
Computed Properties
- Exact Mass: 173.0065981g/mol
- Monoisotopic Mass: 173.0065981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.3Ų
1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993463-0.05g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 0.05g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-0.1g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 0.1g |
$1183.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-0.25g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 0.25g |
$1235.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-0.5g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 0.5g |
$1289.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-1.0g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-2.5g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 2.5g |
$2631.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-5.0g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1993463-10.0g |
1-(4-chlorothiophen-2-yl)cyclopropan-1-amine |
2229399-06-6 | 10g |
$5774.0 | 2023-06-02 |
1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine
Introduction to 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 2229399-06-6)
1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 2229399-06-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine.
Chemical Structure and Properties
1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine is a cyclic amine derivative with a thiophene ring substituted with a chlorine atom at the 4-position. The cyclopropane ring attached to the amine group imparts unique steric and electronic properties to the molecule. The compound has a molecular formula of C8H8ClNS and a molecular weight of approximately 185.67 g/mol. The presence of the chlorine atom and the thiophene ring contributes to its hydrophobicity, which may influence its biological activity and pharmacokinetic properties.
The chemical structure of 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine can be represented as follows:
Cl
|
C5H3S
|
C3H5N
The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, cyclization, and functional group modification. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.
Synthesis Methods
The synthesis of 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine involves several key steps. One common approach is to start with 4-chlorothiophene, which undergoes nucleophilic substitution with an appropriate amine derivative to form the intermediate. This intermediate is then subjected to cyclization under suitable conditions to form the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound.
A recent study published in the Journal of Organic Chemistry (JOC) reported a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to efficiently synthesize 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine. This method not only improves the overall yield but also reduces the number of purification steps required, making it more suitable for large-scale production.
Biological Activities
1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels.
In vitro studies have demonstrated that 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
Furthermore, preliminary studies have indicated that this compound may have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. These findings suggest that 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine could be developed as a potential treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Potential Applications
The diverse biological activities of 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine have opened up numerous avenues for its application in pharmaceutical research and development. One area of particular interest is its potential use as an anti-inflammatory agent in chronic inflammatory conditions. Clinical trials are currently underway to evaluate its efficacy and safety in treating rheumatoid arthritis.
In addition to its anti-inflammatory properties, the neuroprotective effects of this compound make it a valuable candidate for developing treatments for neurodegenerative diseases. Preclinical studies have shown promising results in animal models, paving the way for further clinical investigations.
Beyond its therapeutic applications, 1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine may also find use in other areas such as drug discovery and chemical biology research. Its unique structural features make it an excellent scaffold for designing novel compounds with specific biological activities.
Conclusion
1-(4-Chlorothiophen-2-ylicclopropan-l-aminc (CAS No. 2229399-O6-O)) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2229399-06-6 (1-(4-Chlorothiophen-2-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)